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Compound of Interest

Compound Name: Methiocarb-d3

Cat. No.: B569353 Get Quote

An In-depth Technical Guide for Researchers,
Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the commercial availability of the

Methiocarb-d3 analytical standard, a crucial component in the accurate quantification of

Methiocarb residues in various matrices. This document is intended for researchers, scientists,

and professionals in drug development and food safety analysis who require reliable reference

materials for their work.

Introduction to Methiocarb and the Role of an
Isotope-Labeled Internal Standard
Methiocarb is a carbamate pesticide used as an insecticide, molluscicide, and avicide. Due to

its potential toxicity, regulatory bodies worldwide have established maximum residue limits

(MRLs) for Methiocarb in food and environmental samples. Accurate and reliable quantification

of these residues is paramount for ensuring consumer safety and environmental protection.

The use of a stable isotope-labeled internal standard, such as Methiocarb-d3, is the gold

standard for quantitative analysis by mass spectrometry (MS). Methiocarb-d3 is chemically

identical to Methiocarb but has three deuterium atoms replacing three hydrogen atoms on the

N-methyl group. This mass difference allows it to be distinguished from the native analyte by

the mass spectrometer. By adding a known amount of Methiocarb-d3 to a sample prior to

extraction and analysis, it can compensate for variations in sample preparation, matrix effects,
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and instrument response, leading to more accurate and precise quantification of the target

analyte.

Commercial Suppliers of Methiocarb-d3 Analytical
Standard
A number of reputable chemical suppliers offer Methiocarb-d3 analytical standard, often

certified under quality management systems such as ISO 17034, ensuring its traceability and

reliability. The following table summarizes key information from several commercial suppliers.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight

Format

Additiona
l
Informati
on

WITEGA

Laboratorie

n

Methiocarb

-D3

1581694-

94-1

C₁₁H₁₂D₃N

O₂S
228.33

Not

specified

Traceable

reference

standard

for residue

analysis,

suitable for

LC-MS/MS

and GC-

MS

calibration.

[1]

LGC

Standards

Methiocarb

D3 (N-

methyl D3)

1581694-

94-1

C₁₁H₁₂D₃N

O₂S
228.33 Neat

Produced

in

accordanc

e with ISO

17034.

Sigma-

Aldrich

(PESTANA

L®)

Methiocarb

-(N-methyl-

d3)

1581694-

94-1

C₁₁H₁₂D₃N

O₂S
228.33 Neat

Analytical

standard

grade.[2]

Cayman

Chemical

Methiocarb

-d₃

1581694-

94-1

C₁₁H₁₂D₃N

O₂S
228.3 Solid

Purity:

≥98%

Clearsynth
Methiocarb

-d3

1581694-

94-1

C₁₁H₁₂D₃N

O₂S

Not

specified

Not

specified

Accompani

ed by a

Certificate

of Analysis.

Experimental Protocols
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The following sections provide detailed methodologies for the use of Methiocarb-d3 as an

internal standard in the analysis of Methiocarb in food matrices, primarily using the QuEChERS

extraction method followed by LC-MS/MS analysis.

Preparation of Standard Solutions
Primary Stock Solution of Methiocarb-d3 (e.g., 100 µg/mL):

Accurately weigh approximately 1 mg of the neat Methiocarb-d3 analytical standard.

Dissolve the weighed standard in a suitable solvent, such as acetonitrile or methanol, in a

10 mL volumetric flask.

Ensure the standard is fully dissolved before making the solution up to the mark.

Store the stock solution at -20°C in an amber vial.

Working Internal Standard (IS) Solution (e.g., 1 µg/mL):

Dilute the primary stock solution with the appropriate solvent (typically the same as used

for the calibration standards, e.g., acetonitrile) to achieve the desired concentration.

This working solution will be used to spike the samples and calibration standards.

Calibration Standards:

Prepare a series of calibration standards by diluting a certified reference material of non-

labeled Methiocarb with a suitable solvent.

The concentration range should bracket the expected concentration of Methiocarb in the

samples.

Spike each calibration standard with the working IS solution to have a constant

concentration of Methiocarb-d3 in each standard.

Sample Preparation using QuEChERS (Quick, Easy,
Cheap, Effective, Rugged, and Safe)
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The QuEChERS method is a widely adopted sample preparation technique for the analysis of

pesticide residues in food matrices.

Sample Homogenization:

Homogenize a representative portion of the food sample (e.g., fruits, vegetables) to a

uniform consistency.

Extraction:

Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

Add a known volume of the Methiocarb-d3 working IS solution (e.g., 100 µL of a 1 µg/mL

solution).

Add 10 mL of acetonitrile.

Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate

tribasic dihydrate, and 0.5 g sodium citrate dibasic sesquihydrate).

Immediately cap and shake the tube vigorously for 1 minute.

Centrifuge the tube at ≥3000 x g for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Take an aliquot of the acetonitrile supernatant (e.g., 6 mL) and transfer it to a 15 mL

centrifuge tube containing d-SPE cleanup sorbents. The type and amount of sorbent will

depend on the matrix (e.g., for general food matrices, 900 mg MgSO₄ and 150 mg primary

secondary amine (PSA)).

Vortex the tube for 30 seconds.

Centrifuge at ≥3000 x g for 5 minutes.

Final Extract Preparation:
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Take an aliquot of the cleaned-up extract (e.g., 1 mL) and transfer it to an autosampler

vial.

The extract may be directly injected or further diluted if necessary. In some cases, the

solvent may be evaporated and reconstituted in a mobile phase-compatible solvent.

LC-MS/MS Analysis
Liquid Chromatography (LC) Conditions (Example):

Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium formate.

Mobile Phase B: Methanol with 0.1% formic acid and 5 mM ammonium formate.

Gradient: A suitable gradient to separate Methiocarb from matrix interferences (e.g., start

at 5% B, ramp to 95% B over 8 minutes, hold for 2 minutes, and then re-equilibrate).

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Mass Spectrometry (MS/MS) Conditions:

Ionization Mode: Electrospray Ionization (ESI), Positive.

Acquisition Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Methiocarb: Select at least two specific precursor-to-product ion transitions for

quantification and confirmation (e.g., m/z 226.1 → 169.1 for quantification and m/z

226.1 → 121.1 for confirmation).

Methiocarb-d3: Monitor the corresponding transition for the deuterated standard (e.g.,

m/z 229.1 → 172.1).
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Optimize other MS parameters such as collision energy and declustering potential for

maximum sensitivity.

Data Analysis
Integrate the peak areas for the quantifier MRM transitions of both Methiocarb and

Methiocarb-d3.

Calculate the response ratio (Area of Methiocarb / Area of Methiocarb-d3).

Construct a calibration curve by plotting the response ratio against the concentration of the

non-labeled Methiocarb in the calibration standards.

Determine the concentration of Methiocarb in the samples by interpolating their response

ratios from the calibration curve.

Workflow and Signaling Pathway Diagrams
The following diagrams illustrate the overall workflow for using a Methiocarb-d3 analytical

standard and a conceptual representation of its role in the analytical signaling pathway.
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Caption: General workflow for the analysis of Methiocarb using a deuterated internal standard.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b569353?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b569353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analyte and Internal Standard in Sample

Mass Spectrometer

Data Processing

Methiocarb (Analyte)

MS Detection

Methiocarb-d3 (IS)

Analyte Signal
(m/z 226.1)

IS Signal
(m/z 229.1)

Response Ratio Calculation
(Analyte Signal / IS Signal)

Calibration Curve

Concentration Determination

Click to download full resolution via product page

Caption: Conceptual signaling pathway for quantification using an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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